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Compound of Interest

Compound Name: JR14a

Cat. No.: B10819433 Get Quote

Application Notes and Protocols: JR14a
For Researchers, Scientists, and Drug Development Professionals

Introduction
JR14a is a potent and selective small molecule modulator of the human Complement C3a

receptor (C3aR).[1][2][3][4] Initially identified as a C3aR antagonist, recent structural and

functional studies have provided evidence that JR14a can also act as an agonist,

demonstrating a complex mechanism of action.[5][6][7] This document provides detailed

information on the solubility of JR14a and comprehensive protocols for its preparation and use

in experimental settings. JR14a has demonstrated anti-inflammatory activity in preclinical

models, making it a valuable tool for research into the complement system's role in various

diseases.[2][4][8]

Physicochemical Properties
Property Value Reference

Molecular Formula C25H26Cl2N4O3S [1][9]

Molecular Weight 533.47 g/mol [1][3][9]

CAS Number 2411440-41-8 [1][2][9]

Appearance White to off-white solid N/A
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Solubility Data
JR14a exhibits limited solubility in aqueous solutions but is soluble in organic solvents and

specific formulations. It is crucial to use fresh, anhydrous solvents, as the presence of moisture

can significantly impact solubility, particularly with DMSO.[2][3]

Solvent/Vehicle Solubility Notes Reference

DMSO
≥ 50 mg/mL (93.73

mM)

Ultrasonic warming

and heating to 60°C

may be required. Use

of newly opened

DMSO is

recommended.

[2][10]

Ethanol ~50 mg/mL [3]

Water Insoluble [3]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 2.5 mg/mL (4.69

mM)

Clear solution suitable

for in vivo use.
[2]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 2.5 mg/mL (4.69

mM)

Clear solution suitable

for in vivo use.
[2]

10% DMSO, 90%

Corn Oil

~2.5 mg/mL (4.69

mM)

Suspended solution;

requires sonication.

Suitable for oral and

intraperitoneal

injection.

[2]

CMC-Na ≥ 5 mg/mL

Homogeneous

suspension for oral

administration.

[3]
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High-concentration stock solutions are typically prepared in DMSO.

Materials:

JR14a powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Water bath or heat block (optional)

Sonicator (optional)

Protocol:

Equilibrate the JR14a vial to room temperature before opening to minimize moisture

condensation.

Weigh the desired amount of JR14a powder in a sterile tube.

Add the appropriate volume of fresh, anhydrous DMSO to achieve the desired concentration

(e.g., 10 mM or 50 mg/mL).

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

If precipitation occurs, gentle warming in a water bath (up to 60°C) and/or sonication can be

used to facilitate complete dissolution.[2][10]

Once fully dissolved, aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles.

Store stock solutions at -20°C for up to one year or at -80°C for up to two years.[2]
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Working solutions are prepared by diluting the DMSO stock solution into the appropriate cell

culture medium.

Protocol:

Thaw a single aliquot of the JR14a DMSO stock solution.

Serially dilute the stock solution in cell culture medium to achieve the final desired

concentrations for your experiment.

Ensure the final concentration of DMSO in the cell culture medium is low (typically ≤ 0.1%) to

avoid solvent-induced cytotoxicity. A vehicle control (medium with the same final DMSO

concentration) should always be included in experiments.

Use the prepared working solutions immediately.

Preparation of Formulations for In Vivo Experiments
The choice of formulation depends on the route of administration.

a) Clear Solution for Intravenous or Intraperitoneal Injection (PEG300/Tween-80 Formulation)

Materials:

JR14a

DMSO

PEG300

Tween-80

Sterile Saline

Protocol (for a 1 mL working solution of 2.5 mg/mL):[2]

Prepare a 25 mg/mL stock solution of JR14a in DMSO.

In a sterile tube, add 100 µL of the 25 mg/mL JR14a DMSO stock solution.
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Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is homogeneous.

Add 450 µL of sterile saline to bring the final volume to 1 mL. Mix well.

The final concentrations of the components will be: 10% DMSO, 40% PEG300, 5% Tween-

80, and 45% Saline.

Administer the freshly prepared solution.

b) Suspended Solution for Oral or Intraperitoneal Injection (Corn Oil Formulation)

Materials:

JR14a

DMSO

Corn Oil

Protocol (for a 1 mL working solution of 5 mg/mL):[3]

Prepare a 100 mg/mL stock solution of JR14a in fresh DMSO.

In a sterile tube, add 50 µL of the 100 mg/mL JR14a DMSO stock solution.

Add 950 µL of corn oil and mix thoroughly by vortexing.

Sonication may be necessary to achieve a uniform suspension.

Use the suspension immediately for administration.

Mechanism of Action: C3aR Signaling
JR14a targets the C3a receptor, a G protein-coupled receptor (GPCR). The binding of an

agonist, such as the complement component C3a or potentially JR14a itself, initiates a

signaling cascade.[5][6][7] This can lead to various cellular responses, including intracellular

calcium mobilization, mast cell degranulation, and chemotaxis.[2][3][4][7] The dual
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agonist/antagonist activity reported for JR14a suggests that its effect may be context-

dependent, potentially influenced by factors such as cell type and the presence of the

endogenous ligand C3a.[5][6][7]
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Caption: C3a Receptor Signaling Pathway.

Experimental Workflow: In Vitro Cell-Based Assay
The following diagram outlines a general workflow for assessing the effect of JR14a on a

cellular response, such as calcium mobilization.
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Caption: General workflow for an in vitro calcium flux assay.

Stability and Storage
Solid Form: Store JR14a powder in a dry, dark place. For short-term storage (days to

weeks), 0-4°C is suitable. For long-term storage (months to years), -20°C is recommended.

[9]

Stock Solutions: Aliquot stock solutions to avoid repeated freeze-thaw cycles. Store at -20°C

for up to one year or -80°C for up to two years.[2]
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Working Solutions: It is recommended to prepare fresh working solutions for each

experiment and use them promptly.

Safety Precautions
JR14a is for research use only and has not been fully validated for medical applications.[1]

Standard laboratory safety procedures should be followed when handling this compound. This

includes wearing appropriate personal protective equipment (PPE) such as gloves, a lab coat,

and safety glasses.

For further information, please refer to the Material Safety Data Sheet (MSDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [JR14a solubility and preparation for experiments].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10819433#jr14a-solubility-and-preparation-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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